Cas no 871814-07-2 (7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one)

• Product Name: 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one
• CAS No: 871814-07-2
• MF: C₁₈H₁₅F₃N₂O₂
• MW: 348.319114923477
• CID: 4937196
• PubChem ID: 53402973
• Update Time: 2025-06-08

7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 7-HYDROXY-2-ISOPROPYL-3-(4-(TRIFLUOROMETHYL)PHENYL)QUINAZOLIN-4(3H)-ONE
• 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one

• Inchi： 1S/C18H15F3N2O2/c1-10(2)16-22-15-9-13(24)7-8-14(15)17(25)23(16)12-5-3-11(4-6-12)18(19,20)21/h3-10,24H,1-2H3
• InChI Key： BQCYMHBVGHVCTM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C(C2C=CC(=CC=2N=C1C(C)C)O)=O)(F)F

Computed Properties

• Exact Mass: 348.10856221g/mol
• Monoisotopic Mass: 348.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one

Introduction to 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one (CAS No. 871814-07-2)

7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one, with the CAS number 871814-07-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including anticancer, anti-inflammatory, and antiviral properties. The unique structural features of this compound, particularly the presence of a hydroxy group, an isopropyl substituent, and a trifluoromethylphenyl moiety, contribute to its potential therapeutic applications.

The quinazoline scaffold is a well-established core structure in drug discovery due to its ability to modulate various biological targets. The introduction of functional groups such as the hydroxy group and the isopropyl substituent can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. The trifluoromethylphenyl moiety, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anticancer activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its anticancer properties, 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one has shown promising anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one has also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one in human subjects. Early results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant responses to treatment. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 7-Hydroxy-2-isopropyl-3-(4-(trifluoromethyl)phenyl)quinazolin-4(3H)-one (CAS No. 871814-07-2) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.